(r)-Benzyl piperidin-3-ylcarbamate

Specification

• CAS No.: 478646-32-1
• Molecular Formula: C13H18N2O2
• Molecular Weight: 234.29 g/mol
• IUPAC Name: benzyl N-[(3R)-piperidin-3-yl]carbamate
• Standard InChI: InChI=1S/C13H18N2O2/c16-13(15-12-7-4-8-14-9-12)17-10-11-5-2-1-3-6-11/h1-3,5-6,12,14H,4,7-10H2,(H,15,16)/t12-/m1/s1
• Standard InChI Key: GEHZGURGZRSODK-GFCCVEGCSA-N
• Isomeric SMILES: C1C[C@H](CNC1)NC(=O)OCC2=CC=CC=C2
• SMILES: C1CC(CNC1)NC(=O)OCC2=CC=CC=C2
• Canonical SMILES: C1CC(CNC1)NC(=O)OCC2=CC=CC=C2

Introduction

(R)-Benzyl piperidin-3-ylcarbamate is a chemical compound with the CAS number 478646-32-1. It is a derivative of piperidine, a six-membered ring structure containing nitrogen, which is commonly used in pharmaceuticals due to its versatility in forming various biologically active compounds. The compound is also known as benzyl N-[(3R)-piperidin-3-yl]carbamate or (R)-3-N-CBZ-Amino-piperidine.

Hazard Identification

(R)-Benzyl piperidin-3-ylcarbamate is classified under the European Union's Regulation (EC) No 1272/2008. The compound is considered hazardous, with classifications related to skin and eye irritation and respiratory issues. The hazard statements include H315 (causes skin irritation), H319 (causes serious eye irritation), and H335 (may cause respiratory irritation).

Hazard Statement	Description
H315	Causes skin irritation.
H319	Causes serious eye irritation.
H335	May cause respiratory irritation.

First Aid Measures

In case of exposure, the following first aid measures are recommended:

• Inhalation: Move the person to fresh air. If not breathing, provide artificial respiration. Consult a physician.

• Skin Contact: Wash off with soap and plenty of water. Consult a physician.

• Eye Contact: Rinse thoroughly with plenty of water for at least 15 minutes and consult a physician.

• Ingestion: Never give anything by mouth to an unconscious person. Rinse mouth with water. Consult a physician.

Manufacturing and Industrial Applications

The synthesis of piperidine-3-ylcarbamate compounds, including (R)-Benzyl piperidin-3-ylcarbamate, involves controlling the pH during the reaction to achieve a good yield. These compounds are industrially advantageous due to their potential for high optical purity, which is crucial for pharmaceutical applications. The manufacturing process often involves the use of solvents like methanol and 1-butanol, and techniques such as diastereomer salt formation to enhance optical purity.

Storage and Handling

(R)-Benzyl piperidin-3-ylcarbamate should be stored in a dark place, under an inert atmosphere, at room temperature to maintain its stability and purity.